Cas no 700804-58-6 (Carbamic acid, (3-ethoxy-4-methoxyphenyl)-, 1,1-dimethylethyl ester)
700804-58-6 structure
Product Name:Carbamic acid, (3-ethoxy-4-methoxyphenyl)-, 1,1-dimethylethyl ester
CAS No:700804-58-6
MF:C14H21NO4
MW:267.32084441185
CID:1741354
PubChem ID:65142954
Update Time:2025-04-21
Carbamic acid, (3-ethoxy-4-methoxyphenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (3-ethoxy-4-methoxyphenyl)-, 1,1-dimethylethyl ester
- (3-ethoxy-4-methoxy-phenyl)-carbamic acid tert-butyl ester
- AKOS014476388
- 700804-58-6
- DB-321991
- SCHEMBL4041975
-
- Inchi: 1S/C14H21NO4/c1-6-18-12-9-10(7-8-11(12)17-5)15-13(16)19-14(2,3)4/h7-9H,6H2,1-5H3,(H,15,16)
- InChI Key: QAMXQKGEZBUNBN-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(=C(C=1)OCC)OC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 267.14713
- Monoisotopic Mass: 267.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 56.8Ų
Experimental Properties
- PSA: 56.79
Carbamic acid, (3-ethoxy-4-methoxyphenyl)-, 1,1-dimethylethyl ester Related Literature
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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